Ethyl 2-(4-fluorophenyl)ethanecarboximidate hydrochloride

• IUPAC Name: ethyl 2-(4-fluorophenyl)ethanimidate;hydrochloride
• InChI: InChI=1S/C10H12FNO.ClH/c1-2-13-10(12)7-8-3-5-9(11)6-4-8;/h3-6,12H,2,7H2,1H3;1H
• InChI Key: XGMBNBFXPZFUEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CC1=CC=C(C=C1)F.Cl
• Molecular Formula: C10H13ClFNO
• Molecular Weight: 217.67 g/mol

Description

Ethyl 2-(4-fluorophenyl)ethanecarboximidate hydrochloride, commonly known as EFEC, is a chemical compound that belongs to the family of carboximidates. EFEC is a white crystalline powder that is soluble in water and has a molecular weight of 236.72 g/mol. This chemical compound is widely used in scientific research for its unique properties and mechanism of action.

Scientific Research Applications

Anticancer Activity

• Synthesis : Ethyl 2-(4-fluorophenyl)-5-hydroxy-6-nitrobenzofuran-3-carboxylate (Compound 8) is synthesized from commercially available starting materials, including 2-bromo-4-methoxy-phenol and para-fluorophenylacetylene. .
• Biological Evaluation : Compound 8 exhibits significant anticancer activity. Its IC50 value against the HCT 116 cell line is 95.2 μg/mL. .

HCl in Ethyl Acetate

• Solvent System : Ethyl 2-(4-fluorophenyl)ethanecarboximidate hydrochloride is often prepared and handled as its hydrochloride salt. .

Indole Derivatives

• Pharmacological Potential : Indole derivatives, including ethyl 2-(4-fluorophenyl)ethanecarboximidate hydrochloride, belong to a class of compounds with diverse biological applications. .

Synthesis routes and methods I

Procedure details

2-(4-Fluorophenyl)acetonitrile (1.0 g, 7.4 mmol) was dissolved in anhydrous ethanol (2 mL) under an atmosphere of Ar. The solution was cooled to 0° C., saturated with HCl gas, stirred for 6 h, allowed to warm to RT, and stirred for 6 h. Organic solvent was removed in vacuo to afford ethyl 2-(4-fluorophenyl)acetimidate hydrochloride (1.6 g, 100%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 12.27 (m, 1H), 11.20 (m, 1H), 7.40 (dd, J=8.3, 5.5 Hz, 2H), 7.19 (t, J=8.8 Hz, 2H), 4.38 (q, J=7.0 Hz, 2H), 3.99 (s, 2H), 1.25 (t, J=7.0 Hz, 3H).

Synthesis routes and methods II

Procedure details

A solution of 4-fluorophenylacetonitrile (50 g, 0.37 mol) in absolute ethanol (300 ml) was treated with dry HCl gas with ice cooling for 1 hour. The solvent was evaporated in vacuo, and the residual oil triturated with ether. The solid was filtered off, washed with ether and dried (67 g, 83%), then used in subsequent steps without further purification.